- Allene C(sp2)-H Activation and Alkenylation Catalyzed by Palladium, Journal of the American Chemical Society, 2021, 143(51), 21705-21712
Cas no 95091-93-3 (1-(3-Bromopropyl)-2,2,5,5-tetramethyl-1,2,5-azadisilolidine)
1-(3-Bromopropyl)-2,2,5,5-tetramethyl-1,2,5-azadisilolidine is a brominated organosilicon compound featuring a unique azadisilolidine framework. This structure combines a reactive bromopropyl group with a stable tetramethyl-substituted heterocyclic core, making it a versatile intermediate in organosilicon chemistry. The compound is particularly valued for its ability to act as a precursor in the synthesis of functionalized silanes and silicon-containing polymers. Its well-defined reactivity profile allows for controlled modifications, facilitating applications in materials science, surface functionalization, and cross-coupling reactions. The steric and electronic properties of the azadisilolidine ring enhance stability while maintaining reactivity, making it suitable for specialized synthetic pathways.
95091-93-3 structure
Product Name:1-(3-Bromopropyl)-2,2,5,5-tetramethyl-1,2,5-azadisilolidine
CAS No:95091-93-3
MF:C9H22BrNSi2
MW:280.352683544159
CID:799181
PubChem ID:24869593
Update Time:2025-06-08
1-(3-Bromopropyl)-2,2,5,5-tetramethyl-1,2,5-azadisilolidine Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Bromopropyl)-2,2,5,5-tetramethyl-1,2,5-azadisilolidine
- 1-(3-BROMOPROP-1-YL)-2,2,5,5-TETRAMETHYL-1,2,5-AZADISILOLIDINE
- 1-(3-BROMOPROPYL)-2,2,5,5-TETRAMETHYL-1-
- 1-(3-BROMOPROPYL)-2,2,5,5-TETRAMETHYL-1-AZA-2,2-DISILACYCLOPENTANE
- 1-(3-Bromopropyl)-2,2,5,5-tetramethyl-1-aza-2,5-disilacyclopentane
- 1-Aza-2,5-disilacyclopentane,1-(3-bromopropyl)-2,2,5,5-tetramethyl-
- 1-(3-Bromopropyl)-2,2,5,5-tetramethyl-1-aza-2,5-disilacyclopentane (ACI)
- BKBUBAVZGMRPAK-UHFFFAOYSA-N
- 1-(3-Bromopropyl)-2,2,5,5-tetramethyl-1-aza-2,5-disilacyclopentane, 97%
- SCHEMBL347713
- 1-(3-bromopropyl)-2,2,5,5-tetramethyl-aza-2,5-disilacyclopentane
- MFCD00274342
- 95091-93-3
- DTXSID50401629
- 1-Aza-2,5-disilacyclopentane, 1-(3-bromopropyl)-2,2,5,5-tetramethyl-
- AKOS015913126
-
- MDL: MFCD00274342
- Inchi: 1S/C9H22BrNSi2/c1-12(2)8-9-13(3,4)11(12)7-5-6-10/h5-9H2,1-4H3
- InChI Key: BKBUBAVZGMRPAK-UHFFFAOYSA-N
- SMILES: BrCCCN1[Si](C)(C)CC[Si]1(C)C
Computed Properties
- Exact Mass: 279.047
- Monoisotopic Mass: 279.047
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 3.2A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1.126 g/mL at 25 °C(lit.)
- Boiling Point: 80 °C/0.5 mmHg(lit.)
- Flash Point: Fahrenheit: 95 ° f < br / > Celsius: 35 ° C < br / >
- Refractive Index: n20/D 1.484(lit.)
- PSA: 3.24000
- LogP: 3.43510
1-(3-Bromopropyl)-2,2,5,5-tetramethyl-1,2,5-azadisilolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 459739-5G |
1-(3-Bromopropyl)-2,2,5,5-tetramethyl-1,2,5-azadisilolidine |
95091-93-3 | 5g |
¥2517.15 | 2023-12-06 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02746-5g |
1-(3-Bromopropyl)-2,2,5,5-tetramethyl-1,2,5-azadisilolidine |
95091-93-3 | 97% | 5g |
¥2898.0 | 2024-07-19 | |
| 1PlusChem | 1P003DD8-1g |
1-(3-Bromopropyl)-2,2,5,5-tetramethyl-1-aza-2,5-disilacyclopentane |
95091-93-3 | 95% | 1g |
$120.00 | 2024-04-19 | |
| 1PlusChem | 1P003DD8-5g |
1-(3-Bromopropyl)-2,2,5,5-tetramethyl-1-aza-2,5-disilacyclopentane |
95091-93-3 | 95% | 5g |
$325.00 | 2024-04-19 | |
| 1PlusChem | 1P003DD8-10g |
1-(3-Bromopropyl)-2,2,5,5-tetramethyl-1-aza-2,5-disilacyclopentane |
95091-93-3 | 95% | 10g |
$562.00 | 2024-04-19 | |
| 1PlusChem | 1P003DD8-25g |
1-(3-Bromopropyl)-2,2,5,5-tetramethyl-1-aza-2,5-disilacyclopentane |
95091-93-3 | 95% | 25g |
$1087.00 | 2024-04-19 | |
| A2B Chem LLC | AB56492-1g |
1-(3-Bromopropyl)-2,2,5,5-tetramethyl-1-aza-2,5-disilacyclopentane |
95091-93-3 | 95% | 1g |
$142.00 | 2024-07-18 | |
| A2B Chem LLC | AB56492-5g |
1-(3-Bromopropyl)-2,2,5,5-tetramethyl-1-aza-2,5-disilacyclopentane |
95091-93-3 | 95% | 5g |
$398.00 | 2024-07-18 | |
| A2B Chem LLC | AB56492-10g |
1-(3-Bromopropyl)-2,2,5,5-tetramethyl-1-aza-2,5-disilacyclopentane |
95091-93-3 | 95% | 10g |
$673.00 | 2024-07-18 | |
| A2B Chem LLC | AB56492-25g |
1-(3-Bromopropyl)-2,2,5,5-tetramethyl-1-aza-2,5-disilacyclopentane |
95091-93-3 | 95% | 25g |
$1310.00 | 2024-07-18 |
1-(3-Bromopropyl)-2,2,5,5-tetramethyl-1,2,5-azadisilolidine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 10 min, 0 °C
1.2 Solvents: Dichloromethane ; 10 min, 0 °C; 90 min, rt
1.2 Solvents: Dichloromethane ; 10 min, 0 °C; 90 min, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ; rt; 15 h, rt
Reference
- Amino End-Functionalized Polyethylenes and Corresponding Telechelics by Coordinative Chain Transfer Polymerization, Macromolecules (Washington, 2017, 50(21), 8372-8377
Production Method 3
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 5 min, 0 °C
1.2 Solvents: Dichloromethane ; 0 °C; 2.5 h, rt
1.2 Solvents: Dichloromethane ; 0 °C; 2.5 h, rt
Reference
- Preparation of biaryl derivatives as YAP/TAZ-TEAD protein-protein interaction inhibitors, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 0 °C; 10 min, 0 °C
1.2 Solvents: Dichloromethane ; 0 °C; 2 h, 0 °C → 25 °C
1.2 Solvents: Dichloromethane ; 0 °C; 2 h, 0 °C → 25 °C
Reference
- Preparation of (diaryl)benzofuran derivatives, its pharmaceutical composition and used for preventing and/or treating cancer, China, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 3 h, 25 °C; 2 h, 25 °C
Reference
- Bifunctional poly(alkyleneoxides) with aminoalkyl and unsaturated termini and derivatives thereof, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
Reference
- New Synthesis of the Alkaloid Polonicumtoxin C, Tetrahedron, 2000, 56(40), 7969-7973
Production Method 7
Reaction Conditions
Reference
- A new approach to symmetric 2,2':6',2"-terpyridines, Tetrahedron, 1998, 54(11), 2365-2370
Production Method 8
Reaction Conditions
Reference
- Preparation of oligothiophene compounds and their polymers using nickel catalysts, Japan, , ,
1-(3-Bromopropyl)-2,2,5,5-tetramethyl-1,2,5-azadisilolidine Raw materials
- 1,2-Bis(chlorodimethylsilyl)ethane
- 3-bromopropan-1-amine,hydrochloride
- 3-Bromopropan-1-amine
- 3-Bromopropylamine hydrobromide
1-(3-Bromopropyl)-2,2,5,5-tetramethyl-1,2,5-azadisilolidine Preparation Products
1-(3-Bromopropyl)-2,2,5,5-tetramethyl-1,2,5-azadisilolidine Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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